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Compound Name:
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CAS No.: 1035690-32-4
Cat. No.: B1433725

Get Quote

A Technical Guide for Structural Bioinformatics &
Lead Optimization[1]
Executive Summary

This technical guide outlines a rigorous in silico framework for evaluating the bioactivity profile
of 2-Chloro-5-cyclopropylnicotinic acid (CAS: 1256822-43-3).[1] As a structural derivative of
nicotinic acid (niacin), this scaffold presents a dual-modality profile: it serves as a potential
agonist for the hydroxycarboxylic acid receptor 2 (HCAR2/GPR109A) and as a versatile
intermediate for kinase inhibitor discovery.

This document details the computational protocols required to predict its binding affinity,
metabolic stability, and off-target liabilities. We move beyond simple "black-box" predictions,
focusing on the causal relationship between the cyclopropyl moiety (conformational
restriction/metabolic blocking) and the C2-chlorine (electronic modulation/lipophilicity).

Part 1: Chemical Space & Ligand Preparation
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Objective: To generate a bio-relevant conformer ensemble that accounts for the steric clash
between the cyclopropyl ring and the pyridine core.[1]

The cyclopropyl group at the C5 position is not merely a hydrophobic filler; it introduces
significant torsional strain.[1] Standard force fields (e.g., MMFF94) often fail to capture the
correct barrier to rotation for cyclopropyl-aryl bonds.[1]

Protocol 1.1: DFT-Based Geometry Optimization
« Initial Sketch: Generate the 3D structure (SMILES: CIC1=NC=C(C2CC2)C=C1C(=0)0).[1]

o Basis Set Selection: Use B3LYP/6-31G* theory level.[1] This offers the best balance between
cost and accuracy for halogenated heteroaromatics.[1]

o Charge Calculation: Compute RESP (Restrained Electrostatic Potential) charges. The C2-
Chlorine atom withdraws electron density from the pyridine ring, lowering the pKa of the C3-
carboxylic acid compared to unsubstituted niacin.[1] This ionization state (COO™) is critical
for the primary salt-bridge interaction with protein targets.[1]

Data Output: Physicochemical Profile

Property Value (Predicted) Impact on Bioactivity
Fragment-like; high Ligand
MW 197.62 Da
Efficiency (LE) potential.[1]
Higher than niacin (0.8);
cLogP ~2.1 improved membrane
permeability.[1]
Excellent oral bioavailability
TPSA 49.8 A2
(<140 A?)[1]
) Predominantly anionic at
pKa (Acid) ~3.8 ) ]
physiological pH (7.4).[1]
Rigid scaffold; lower entropic
Rotatable Bonds 2

penalty upon binding.[1]
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Part 2: Target Fishing & Reverse Docking

Objective: To identify the most probable biological targets using ligand-based similarity and
pharmacophore mapping.[1]

While the carboxylic acid suggests GPR109A activity, the 2-chloro-pyridine core is a "privileged
scaffold" often found in herbicide intermediates and kinase inhibitors.[1]

Protocol 2.1: Polypharmacology Profiling

We utilize a consensus voting scheme combining three algorithms:

o Shape-Based (ROCS): Aligns the query molecule against the ChEMBL database to find 3D
shape analogs.[1]

o Fingerprint-Based (SwissTargetPrediction): Analyzes 2D structural motifs (FP2 fingerprints).

[1]
¢ Inverse Docking (idTarget): Docks the ligand against a diverse set of PDB structures.[1]
Predicted Target Hierarchy:
e Primary Hit:GPR109A (HCAR?2).

o Rationale: High similarity to Niacin (endogenous ligand) and Acipimox.[1] The C5-
cyclopropyl group fits the hydrophobic sub-pocket usually occupied by the aromatic ring of
more complex agonists.[1]

e Secondary Hit:D-Amino Acid Oxidase (DAAO).

o Rationale: Small carboxylic acids often inhibit DAAO; the pyridine ring mimics the FAD
cofactor interaction.[1]

» Off-Target Risk: GABA-A Receptor.

o Rationale: Some 5-substituted nicotinic acids show weak modulation of GABAergic
systems.[1]
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Part 3: Structural Bioinformatics (Molecular Docking)

Objective: To validate the binding mode of 2-Chloro-5-cyclopropylnicotinic acid in the
GPR109A orthosteric site.

Target Structure: Since a high-resolution crystal structure of human GPR109A is challenging,
use the homology model based on the Gi-coupled GPCR template (e.g., PDB: 4N6H).

Protocol 3.1: The "Salt-Bridge" Anchored Docking

e Grid Generation: Center the grid box on Arg111 (human numbering).[1] This residue is the
"anchor” that forms a salt bridge with the carboxylate of niacin.[1]

» Software: AutoDock Vina (for speed) or Glide XP (for hydration analysis).[1]

o Constraints: Enforce a hydrogen bond constraint between the ligand carboxylate and
Argl11.

Mechanism of Action Analysis

The bioactivity of this molecule relies on three key interactions:
« lonic Lock: The C3-carboxylate binds to Arg111.[1]
» Pi-Pi Stacking: The pyridine ring stacks against Phe276 in TM7.[1]

e Hydrophobic Fill: The C5-cyclopropyl group extends into a hydrophobic crevice formed by
TM2 and TM3.[1] Crucially, the C2-Chlorine atom may occupy a small accessory pocket,
potentially displacing a water molecule (entropic gain).
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Figure 1: Predicted binding mode of the ligand within the GPR109A orthosteric site. The salt
bridge with Arg111 is the critical determinant of efficacy.

Part 4: ADMET & Liability Profiling

Objective: To predict if the molecule can survive the biological environment to reach its target.

[1]

4.1 Metabolic Stability (The Cyclopropyl Advantage)

The cyclopropy! group is metabolically robust compared to an isopropy! or propyl chain.
e CYP450 Prediction: Use FAME 3 or StarDrop to predict Sites of Metabolism (SoM).[1]

o Outcome: The primary metabolic route for niacin is conjugation (glycine) or hydroxylation.[1]
The C2-Chlorine blocks the 2-position from oxidation (a common clearance route for
pyridines).[1] The cyclopropyl ring resists rapid aliphatic hydroxylation.[1]

e Result: Predicted half-life (t1/2) is significantly longer than native niacin.[1]

4.2 Toxicity Flags

e Ames Mutagenicity: The 2-chloro-pyridine moiety can be reactive.[1] Run in silico Ames
prediction (e.g., VEGA hub).
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o Risk:[1][2] Low to Moderate.[1] While some halopyridines are genotoxic, the carboxylic
acid facilitates rapid renal excretion.[1]

o hERG Inhibition: Low risk due to the anionic nature at physiological pH (hERG blockers are
typically basic amines).[1]

Part 5: Experimental Validation Framework

To validate the in silico hypotheses, the following tiered assay system is recommended.

Tier Assay Type Methodology Success Criteria

TR-FRET Competition
o o Assay (using ]
1 Binding Affinity ) Ki <500 nM
Europium-labeled

Niacin).

CcAMP accumulation
) assay in CHO-K1 cells
2 Functional Potency ) EC50 <1 uM
expressing human

GPR109A.

Screen against
3 Selectivity GPR109B (HCAR3)to  >10-fold selectivity

determine specificity.

Workflow Visualization
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Figure 2: Integrated workflow from ligand preparation to functional validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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